molecular formula C8H10N2O2 B8698553 3-t-Butyl-5-isoxazolyl isocyanate

3-t-Butyl-5-isoxazolyl isocyanate

Cat. No. B8698553
M. Wt: 166.18 g/mol
InChI Key: AHBATNRNNHRAAR-UHFFFAOYSA-N
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Patent
US04028376

Procedure details

Into a solution of 3-t-butyl-5-isoxazolyl isocyanate (2.84 g) in toluene (51 ml) is introduced methylamine (1.58 g) at room temperature. The mixture is stirred at room temperature for 2 hours and then at 50° C. for 4 hours. The reaction mixture is evaporated to remove the solvent, and the residue is recrystallized from ethyl acetate to give 1-methyl-3-(3-t-butyl-5-isoxazolyl)urea (2.80 g) as crystals melting at 195.0° to 196.0° C. (decomp.). The yield is 83.6%.
Quantity
2.84 g
Type
reactant
Reaction Step One
Quantity
1.58 g
Type
reactant
Reaction Step One
Quantity
51 mL
Type
solvent
Reaction Step One

Identifiers

REACTION_CXSMILES
[C:1]([C:5]1[CH:9]=[C:8]([N:10]=[C:11]=[O:12])[O:7][N:6]=1)([CH3:4])([CH3:3])[CH3:2].[CH3:13][NH2:14]>C1(C)C=CC=CC=1>[CH3:13][NH:14][C:11]([NH:10][C:8]1[O:7][N:6]=[C:5]([C:1]([CH3:4])([CH3:2])[CH3:3])[CH:9]=1)=[O:12]

Inputs

Step One
Name
Quantity
2.84 g
Type
reactant
Smiles
C(C)(C)(C)C1=NOC(=C1)N=C=O
Name
Quantity
1.58 g
Type
reactant
Smiles
CN
Name
Quantity
51 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture is stirred at room temperature for 2 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WAIT
Type
WAIT
Details
at 50° C. for 4 hours
Duration
4 h
CUSTOM
Type
CUSTOM
Details
The reaction mixture is evaporated
CUSTOM
Type
CUSTOM
Details
to remove the solvent
CUSTOM
Type
CUSTOM
Details
the residue is recrystallized from ethyl acetate

Outcomes

Product
Details
Reaction Time
2 h
Name
Type
product
Smiles
CNC(=O)NC1=CC(=NO1)C(C)(C)C
Measurements
Type Value Analysis
AMOUNT: MASS 2.8 g
YIELD: PERCENTYIELD 83.6%
YIELD: CALCULATEDPERCENTYIELD 83.1%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.